
An In-depth Technical Guide to 3-
ethylbenzenesulfonic acid (CAS: 138-29-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-ethylbenzenesulfonic Acid

Cat. No.: B086004 Get Quote

This technical guide provides a comprehensive overview of the core properties, safety

information, and synthetic pathways of 3-ethylbenzenesulfonic acid, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
3-ethylbenzenesulfonic acid is an organic compound with the molecular formula C8H10O3S.

[1][2] While extensive experimental data on its physical properties are not readily available in

the cited literature, computed properties provide valuable insights.

Property Value Source

Molecular Formula C8H10O3S [1][2]

Molecular Weight 186.23 g/mol [1][2][3]

IUPAC Name 3-ethylbenzenesulfonic acid [3]

CAS Number 138-29-4 [1][3]

Computed XLogP3 1.5 [3]

Computed Exact Mass 186.03506535 Da [3]

Computed Monoisotopic Mass 186.03506535 Da [3]

Computed Topological Polar

Surface Area
62.8 Å² [3]
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Note: Experimental values for properties such as melting point, boiling point, density, and

solubility are not consistently reported in the reviewed literature.[2]

Spectroscopic Data
Detailed experimental spectra for 3-ethylbenzenesulfonic acid are not widely available.

However, spectral data for the isomeric compound, 4-ethylbenzenesulfonic acid, can provide

some reference.

13C NMR: A 13C NMR spectrum for 3-ethylbenzenesulfonic acid is referenced in the

PubChem database, acquired on a Bruker WH-90 instrument.[3]

Mass Spectrometry (for 4-ethylbenzenesulfonic acid): The NIST Mass Spectrometry Data

Center provides GC-MS data for 4-ethylbenzenesulfonic acid, showing a top peak at m/z

105, a second-highest at m/z 107, and a third-highest at m/z 186.[4]

IR Spectra (for 4-ethylbenzenesulfonic acid): FTIR and ATR-IR spectra for 4-

ethylbenzenesulfonic acid are available in the SpectraBase database.[4]

Synthesis Pathway
The synthesis of 3-ethylbenzenesulfonic acid can be achieved through the sulfonation of

ethylbenzene. A direct Friedel–Crafts alkylation of benzenesulfonic acid with bromoethane is

generally unsuccessful because the sulfonic acid group is strongly deactivating.[5] Therefore,

the recommended approach is to first introduce the ethyl group onto the benzene ring, followed

by sulfonation.[5]
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Proposed synthesis pathway for 3-ethylbenzenesulfonic acid.

Experimental Protocols
While a detailed, peer-reviewed experimental protocol for the synthesis of 3-
ethylbenzenesulfonic acid was not found in the search results, a general procedure based on

the sulfonation of ethylbenzene is described below.

General Procedure for the Sulfonation of Ethylbenzene:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and addition

funnel, place ethylbenzene.

Cooling: Cool the reaction vessel in an ice bath to maintain a low temperature.

Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (oleum) or concentrated

sulfuric acid to the cooled ethylbenzene with constant stirring. The temperature should be

carefully controlled to prevent side reactions.

Reaction: After the addition is complete, allow the mixture to react. The reaction time and

temperature will influence the isomer distribution of the product.

Quenching: Carefully pour the reaction mixture over crushed ice to quench the reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b086004?utm_src=pdf-body-img
https://www.benchchem.com/product/b086004?utm_src=pdf-body
https://www.benchchem.com/product/b086004?utm_src=pdf-body
https://www.benchchem.com/product/b086004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: The product can be isolated from the aqueous solution. This may involve

techniques such as salting out or extraction.

Purification: The crude product can be purified by methods such as recrystallization of its

salts.
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General experimental workflow for the synthesis of 3-ethylbenzenesulfonic acid.
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Safety and Handling
For 4-ethylbenzenesulfonic acid, which is expected to have similar hazards, the GHS

classification indicates it causes severe skin burns and eye damage.[4]

GHS Hazard Information (for 4-ethylbenzenesulfonic acid)

Pictogram Signal Word Hazard Statement

Corrosion Danger
H314: Causes severe skin

burns and eye damage.[4]

Corrosion Danger
H318: Causes serious eye

damage.[4]

Recommended Safety Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly

after handling.

Storage: Store in a well-ventilated place. Keep the container tightly closed.
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Hazard Identification

GHS Pictogram: Corrosion

Signal Word: Danger

Hazard Statements

H314: Causes severe skin burns and eye damage

H318: Causes serious eye damage

Indicates

Personal Protective Equipment (PPE)

Protective gloves

Protective clothing

Eye protection

Face protection

Requires

Handling Precautions

Avoid breathing vapors

Wash thoroughly after handling

Requires
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Logical relationship between hazard identification and safety precautions.

Reactivity Profile
Detailed reactivity data for 3-ethylbenzenesulfonic acid is limited. However, as a

benzenesulfonic acid derivative, it is a strong acid. It is expected to be reactive with bases and

oxidizing agents. Thermal decomposition may produce oxides of carbon and sulfur.

Applications
3-ethylbenzenesulfonic acid and its derivatives are utilized in various chemical processes.

They can serve as catalysts and reagents in organic synthesis, particularly in the production of

dyes and pharmaceuticals.[2] Additionally, they are used as intermediates in the manufacturing

of surfactants and detergents.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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